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Compound of Interest

Compound Name: Dimethylsulfamoyl chloride

Cat. No.: B143814 Get Quote

An In-depth Technical Guide to the Physical Properties of Dimethylsulfamoyl Chloride

Introduction
Dimethylsulfamoyl chloride (DMSC), with the CAS number 13360-57-1, is an organosulfur

compound widely utilized in organic synthesis, particularly in the preparation of sulfonamides, a

class of compounds with significant medicinal importance.[1] Its utility as a reagent in the

synthesis of anticancer agents and acetylcholinesterase inhibitors further underscores its

relevance in drug development.[1] A thorough understanding of its physical properties, such as

boiling point and density, is critical for its safe handling, storage, and application in various

experimental and industrial settings. This guide provides a comprehensive overview of these

properties, along with detailed experimental protocols for their determination.

Quantitative Physical Properties
The physical properties of Dimethylsulfamoyl chloride have been reported across various

sources. The following table summarizes the key quantitative data for its boiling point and

density. It is important to note that the boiling point is highly dependent on pressure.
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Physical Property Value Conditions Source(s)

Boiling Point 187 °C at 760 mmHg [2]

186.7 ± 9.0 °C at 760 mmHg [3]

114 °C at 75 mmHg [1][4][5][6][7]

~150 °C Not specified [6]

130 °C Not specified [8]

Density 1.337 g/cm³ at 20 °C [2]

1.337 g/mL at 25 °C [1][5][9]

1.4 ± 0.1 g/cm³ Not specified

1.418 g/cm³ Not specified [3]

Experimental Protocols
Accurate determination of the physical properties of Dimethylsulfamoyl chloride requires

precise experimental techniques. Given its hazardous nature—it is corrosive, toxic, and reacts

with water—appropriate safety measures must be strictly followed.[2][3][7]

Determination of Boiling Point (Micro-Reflux Method)
This method is suitable for small sample volumes and provides an accurate boiling point

measurement.

Apparatus:

Thiele tube or oil bath

High-boiling point mineral oil

Micro test tube (e.g., 100 x 12 mm)

Thermometer (-10 to 200°C) with calibration
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Capillary tube (sealed at one end)

Heating source (e.g., Bunsen burner or hot plate)

Fume hood

Procedure:

Safety First: Conduct the entire procedure within a certified fume hood. Wear appropriate

personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-

resistant gloves.

Sample Preparation: Add approximately 0.5 mL of Dimethylsulfamoyl chloride to the micro

test tube.

Capillary Insertion: Place the capillary tube into the micro test tube with the open end down.

Apparatus Assembly: Attach the micro test tube to the thermometer using a rubber band or

wire. Ensure the bottom of the test tube is aligned with the thermometer bulb. The rubber

band must be positioned well above the level of the heating oil to prevent it from dissolving

or snapping.[10]

Heating: Immerse the assembly in the Thiele tube or oil bath, ensuring the sample is below

the oil level. Begin heating the oil bath gently.[10]

Observation: As the temperature rises, a stream of bubbles will emerge from the open end of

the capillary tube as trapped air expands and is expelled. Continue gentle heating until a

rapid and continuous stream of bubbles is observed. This indicates the liquid has reached its

boiling point and its vapor is filling the capillary tube.

Boiling Point Reading: Stop heating and allow the apparatus to cool slowly. The point at

which the bubble stream slows and the liquid just begins to enter the capillary tube is the

boiling point. At this temperature, the vapor pressure of the sample equals the atmospheric

pressure. Record this temperature.

Repeat: For accuracy, allow the apparatus to cool further, then reheat to obtain a second

measurement.
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Determination of Density (Pycnometer Method)
A pycnometer (specific gravity bottle) is used to determine the density of a liquid with high

precision by measuring a precise volume.

Apparatus:

Pycnometer (e.g., 10 mL or 25 mL) with a ground-glass stopper and capillary tube

Analytical balance (readable to ±0.0001 g)

Constant temperature water bath

Thermometer

Fume hood

Procedure:

Safety and Preparation: Perform all steps in a fume hood. Ensure the pycnometer is clean

and completely dry.

Mass of Empty Pycnometer: Accurately weigh the empty, dry pycnometer with its stopper

(m₁).

Filling with Sample: Carefully fill the pycnometer with Dimethylsulfamoyl chloride, avoiding

air bubbles. Insert the stopper, allowing excess liquid to be expelled through the capillary.

Thermal Equilibration: Place the filled pycnometer in the constant temperature water bath

(e.g., 20.0 °C or 25.0 °C) for at least 20 minutes to allow the liquid to reach thermal

equilibrium. Ensure the water level is above the level of the liquid in the pycnometer.

Volume Adjustment: After equilibration, carefully wipe dry the exterior of the pycnometer,

ensuring the liquid level is at the mark or the capillary is full.

Mass of Pycnometer with Sample: Weigh the pycnometer containing the Dimethylsulfamoyl
chloride (m₂).
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Calibration with Water: Empty and clean the pycnometer. Fill it with deionized water and

repeat steps 3-6 to determine the mass of the pycnometer filled with water at the same

temperature (m₃).

Calculation:

Mass of the sample: m_sample = m₂ - m₁

Mass of water: m_water = m₃ - m₁

Volume of the pycnometer (at the experimental temperature): V = m_water / ρ_water,

where ρ_water is the known density of water at that temperature.

Density of Dimethylsulfamoyl chloride: ρ_sample = m_sample / V

Workflow Visualization
The following diagram illustrates a logical workflow for the determination of the physical

properties of a chemical compound like Dimethylsulfamoyl chloride, from initial safety

assessment to final data reporting.
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Phase 1: Preparation & Safety

Phase 2: Experimental Determination

Phase 3: Data Processing & Reporting

Safety Assessment
(Review MSDS for DMSC)

Prepare PPE & Fume Hood

Obtain High-Purity
Dimethylsulfamoyl Chloride Sample

Boiling Point Determination
(Micro-Reflux Method)

Density Determination
(Pycnometer Method)

Record Boiling Point
(Correct for Pressure if necessary)

Record Temp.

Calculate Density
(Using Water Calibration)

Calculate ρ

Compile Data into Table

Final Technical Report

Click to download full resolution via product page

Caption: Workflow for Physical Property Determination of Dimethylsulfamoyl Chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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